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Compound of Interest

Compound Name: Silvestrol aglycone (enantiomer)

Cat. No.: B2494706 Get Quote

Introduction

Silvestrol aglycone is a potent analogue of Silvestrol, a natural product isolated from the Aglaia

species. It functions as a powerful inhibitor of protein translation initiation by targeting the

eukaryotic initiation factor 4A (eIF4A), an RNA helicase.[1][2][3] By preventing the unwinding of

complex 5' untranslated regions (UTRs) of specific mRNAs, Silvestrol aglycone selectively

suppresses the translation of oncogenic proteins, making it a valuable tool in cancer research.

[1][4] Its activity has been demonstrated to inhibit critical cell signaling pathways, including

AKT/mTOR and ERK1/2, and to induce apoptosis.[5][6]

Accurate and consistent preparation of stock solutions is paramount for obtaining reproducible

and reliable results in both in vitro and in vivo experiments. These application notes provide

detailed protocols for the preparation, storage, and handling of Silvestrol aglycone
(enantiomer) stock solutions for research applications.

Compound Properties and Solubility
Silvestrol aglycone is a cyclopenta benzofuran core phenol.[7] Key properties are summarized

below.
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Property Value

Molecular Formula C₂₇H₂₆O₈

Molecular Weight 478.49 g/mol [7]

Appearance White to off-white solid[8]

Primary Solvent Dimethyl Sulfoxide (DMSO)[7][8]

Solubility Data

Solvent / Formulation Concentration

DMSO ≥ 114 mg/mL (238.25 mM)[7]

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline
≥ 7.5 mg/mL (15.67 mM)[7][8]

10% DMSO, 90% (20% SBE-β-CD in Saline) ≥ 7.5 mg/mL (15.67 mM)[7]

| 10% DMSO, 90% Corn Oil | ≥ 7.5 mg/mL (15.67 mM)[7][8] |

Mechanism of Action Overview
Silvestrol aglycone exerts its anti-cancer effects primarily by inhibiting the eIF4A RNA helicase.

[1][4] This helicase is a critical component of the eIF4F complex, which is responsible for

unwinding the secondary structure in the 5'-UTR of mRNAs to allow for ribosome binding and

subsequent translation. By inhibiting eIF4A, Silvestrol aglycone prevents the translation of a

subset of mRNAs, particularly those with complex 5'-UTRs, which often encode proteins

involved in cell proliferation and survival, such as cyclins and MYC.[1][9] This targeted inhibition

leads to cell cycle arrest and apoptosis, often through the modulation of major signaling

pathways like PI3K/AKT/mTOR and ERK1/2.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Silvestrol Aglycone (enantiomer) Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2494706#silvestrol-aglycone-
enantiomer-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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